Cas no 1342027-90-0 (4-(4-methoxyphenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride
• CAS No: 1342027-90-0
• MF: C₁₁H₁₅ClO₄S
• MW: 278.752401590347
• CID: 5573273
• Update Time: 2025-11-05

4-(4-methoxyphenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(4-methoxyphenoxy)-

• Inchi： 1S/C11H15ClO4S/c1-15-10-4-6-11(7-5-10)16-8-2-3-9-17(12,13)14/h4-7H,2-3,8-9H2,1H3
• InChI Key： JNUKJXKPPPIJIL-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 410.0±25.0 °C(Predicted)

Additional information on 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride

Comprehensive Overview of 4-(4-Methoxyphenoxy)butane-1-sulfonyl chloride (CAS No. 1342027-90-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride (CAS No. 1342027-90-0) has garnered significant attention for its versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfonyl chloride derivative, characterized by its methoxyphenoxy and butane sulfonyl functional groups, serves as a critical intermediate in synthetic chemistry. Its unique molecular structure enables precise modifications, making it invaluable for researchers exploring drug discovery, polymer synthesis, and catalysis.

The growing demand for high-purity intermediates in the pharmaceutical industry has propelled interest in compounds like 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride. With the rise of targeted therapies and small-molecule drugs, this compound’s role in constructing complex molecular frameworks cannot be overstated. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1342027-90-0 synthesis," reflecting its relevance in cutting-edge science. Its compatibility with cross-coupling reactions and peptide modifications further enhances its utility.

From an industrial perspective, 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride aligns with the shift toward sustainable chemistry. Manufacturers are optimizing synthesis routes to minimize waste and energy consumption, addressing queries like "green synthesis of sulfonyl chlorides." Additionally, its stability under controlled conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry, topics frequently discussed in AI-driven drug design forums.

The compound’s physicochemical properties, such as its solubility in organic solvents and reactivity with nucleophiles, are well-documented. These traits are crucial for formulators designing advanced coatings or electronic materials, where precision functionalization is key. Searches for "1342027-90-0 safety data" or "methoxyphenoxy derivatives uses" highlight user concerns about handling and application specifics.

In conclusion, 4-(4-methoxyphenoxy)butane-1-sulfonyl chloride exemplifies innovation in chemical intermediacy. Its integration into bioconjugation techniques and material science underscores its cross-disciplinary importance. As industries prioritize custom synthesis and molecular diversity, this compound will remain a cornerstone of modern research and development.